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Compound of Interest

Compound Name: 5-Carboxyphthalide

Cat. No.: B1580894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 5-Carboxyphthalide, a key

intermediate in the synthesis of various chemical compounds, including pharmaceuticals. This

document consolidates its nomenclature, physicochemical properties, detailed synthesis

protocols, and analytical methodologies, presented in a clear and structured format to support

research and development activities.

Nomenclature and Identification
5-Carboxyphthalide is known by several alternate names in scientific literature and chemical

databases. A comprehensive list of its synonyms and identifiers is provided below for

unambiguous identification.

Table 1: Alternate Names and Identifiers for 5-Carboxyphthalide
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Type Identifier

Common Name 5-Carboxyphthalide

IUPAC Name
1-Oxo-1,3-dihydro-2-benzofuran-5-carboxylic

acid[1][2]

Synonyms
1,3-Dihydro-1-oxoisobenzofuran-5-carboxylic

acid[3]

1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic

acid[1][4]

1-Oxo-5-phthalancarboxylic acid[4]

5-Carboxyl-phthalide[4]

Phthalide-5-carboxylic acid[1][4]

1-keto-3H-isobenzofuran-5-carboxylic acid

Citalopram Impurity 67[1]

CAS Number 4792-29-4[4]

Molecular Formula C₉H₆O₄[3][4]

Molecular Weight 178.14 g/mol [1]

InChI Key QTWUWCFGWYYRRL-UHFFFAOYSA-N[2]

SMILES C1C2=C(C=CC(=C2)C(=O)O)C(=O)O1[1]

Physicochemical Properties
The physical and chemical properties of 5-Carboxyphthalide are crucial for its handling,

storage, and application in chemical synthesis. The following table summarizes key quantitative

data.

Table 2: Physicochemical Data of 5-Carboxyphthalide
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Property Value

Appearance White to off-white crystalline solid[4]

Density 1.502 g/cm³[3]

Boiling Point 481.1 °C at 760 mmHg[3]

Flash Point 206.3 °C[3]

pKa 3.73 ± 0.20 (Predicted)[4]

Vapor Pressure 4.57E-10 mmHg at 25°C[3]

Refractive Index 1.635[3]

Storage Temperature 2-8°C[2]

Synthesis of 5-Carboxyphthalide
The most common and industrially relevant synthesis of 5-Carboxyphthalide involves the

reaction of terephthalic acid with a formaldehyde source in the presence of oleum (fuming

sulfuric acid). This process is valued for its high yield and purity of the final product.

Synthesis Pathway
The overall chemical transformation for the synthesis of 5-Carboxyphthalide from terephthalic

acid is depicted below.
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Synthesis of 5-Carboxyphthalide

Terephthalic Acid

Reaction Intermediate

+
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5-Carboxyphthalide

Heating (120-145°C)

Click to download full resolution via product page

Caption: Synthesis of 5-Carboxyphthalide from terephthalic acid.

Experimental Protocol: Synthesis from Terephthalic
Acid
The following protocol is a representative procedure based on methodologies described in the

patent literature.

Materials:

Terephthalic acid

Fuming sulfuric acid (Oleum, 25-30% SO₃)

1,3,5-Trioxane (or paraformaldehyde)

Glacial acetic acid
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Deionized water

Procedure:

In a suitable glass-lined reactor equipped with a stirrer and temperature control, add fuming

sulfuric acid (e.g., 892 g containing 25-27% SO₃).

Under continuous stirring, slowly add terephthalic acid (e.g., 100 g, 0.6 mol) to the oleum,

maintaining the temperature at 20-23°C.

Once the terephthalic acid is fully dispersed, add 1,3,5-trioxane (e.g., 46 g, 0.5 mol) portion-

wise, keeping the temperature at approximately 15°C.

After the addition is complete, heat the reaction mixture to 130-133°C and maintain this

temperature for 2 hours. The progress of the reaction can be monitored by HPLC.

Upon completion, cool the dark solution to 20-22°C.

Slowly add glacial acetic acid (e.g., 210 g) to the mixture, ensuring the temperature does not

exceed 25°C.

Cool the mixture to -5 to 0°C and then add cold deionized water (e.g., 1800 mL) to

precipitate the product.

Filter the precipitate and wash it with water until the filtrate reaches a neutral pH.

Dry the product under vacuum at 50°C to obtain 5-Carboxyphthalide.

The purity of the obtained 5-Carboxyphthalide is typically greater than 93% as determined by

HPLC.

Analytical Methodologies
Accurate and reliable analytical methods are essential for quality control and reaction

monitoring during the synthesis of 5-Carboxyphthalide.

High-Performance Liquid Chromatography (HPLC)
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While specific, validated HPLC methods for 5-Carboxyphthalide are proprietary to

manufacturing entities, a general method can be established based on the analysis of similar

aromatic carboxylic acids.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector is suitable.

Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is

commonly used.

Mobile Phase: A gradient elution using a mixture of an acidic aqueous phase (e.g., 0.1%

phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol) is effective.

Flow Rate: A typical flow rate is 1.0 mL/min.

Detection: UV detection at a wavelength between 220 nm and 340 nm is appropriate.

Injection Volume: 5-10 µL.

Sample Preparation:

Accurately weigh a known amount of the 5-Carboxyphthalide sample.

Dissolve the sample in a suitable solvent, such as a mixture of acetonitrile and water, to a

known concentration.

Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.

Analysis: The retention time and peak area of 5-Carboxyphthalide are compared to those of a

certified reference standard for identification and quantification. The purity is often determined

by the area percentage method.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of 5-Carboxyphthalide.

While experimental spectra are not readily available in the public domain, the following

provides an overview of the expected signals.
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¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons and the methylene protons of the phthalide ring. The chemical shifts will be

influenced by the electron-withdrawing nature of the carboxylic acid and carbonyl groups.

¹³C NMR: The carbon NMR spectrum will exhibit distinct signals for the carbonyl carbons of

the lactone and the carboxylic acid, the aromatic carbons, and the methylene carbon of the

phthalide ring.

Logical Relationships of Nomenclature
The various names for 5-Carboxyphthalide can be understood through their hierarchical and

descriptive relationships.

Nomenclature Relationships for 5-Carboxyphthalide

CAS: 4792-29-4

5-Carboxyphthalide

Identifies

1-Oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid

Systematic Name

Phthalide-5-carboxylic acid

Synonym

1-Oxo-5-phthalancarboxylic acid

Synonym

1-Oxo-1,3-dihydroisobenzofuran-5-carboxylic acid

Variant
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Caption: Relationships between different names for 5-Carboxyphthalide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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